Cas no 88017-58-7 (Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-)

Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]- structure
88017-58-7 structure
Product Name:Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
CAS No:88017-58-7
MF:C20H23NO2S
MW:341.467124223709
CID:648340
PubChem ID:3480458
Update Time:2025-04-19

Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[2-(4-methylphenyl)-2-[(4-methylphenyl)sulfonyl]ethenyl]-
    • 1-[2-(4-methylphenyl)-2-(4-methylphenyl)sulfonylethenyl]pyrrolidine
    • Oprea1_279946
    • 88017-58-7
    • DTXSID40392875
    • Inchi: 1S/C20H23NO2S/c1-16-5-9-18(10-6-16)20(15-21-13-3-4-14-21)24(22,23)19-11-7-17(2)8-12-19/h5-12,15H,3-4,13-14H2,1-2H3
    • InChI Key: VPXXYNFHHSCZMB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC(C)=CC=1)=CN1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 341.14495015g/mol
  • Monoisotopic Mass: 341.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.8Ų

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